Cas no 1823967-50-5 (N-[(5-Fluorothiophen-2-yl)methyl]cyclopropylamine)

• Product Name: N-[(5-Fluorothiophen-2-yl)methyl]cyclopropylamine
• CAS No: 1823967-50-5
• MF: C₈H₁₀FNS
• MW: 171.235104084015
• MDL: MFCD29034309
• CID: 5211288
• PubChem ID: 119056297
• Update Time: 2026-03-06

N-[(5-Fluorothiophen-2-yl)methyl]cyclopropylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-cyclopropyl-5-fluoro-
• N-[(5-Fluorothiophen-2-yl)methyl]cyclopropylamine

• MDL： MFCD29034309
• Inchi： 1S/C8H10FNS/c9-8-4-3-7(11-8)5-10-6-1-2-6/h3-4,6,10H,1-2,5H2
• InChI Key： GRGLWCSTPQMDPM-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)SC(F)=CC=1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 230.4±25.0 °C at 760 mmHg
• Flash Point: 93.2±23.2 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-[(5-Fluorothiophen-2-yl)methyl]cyclopropylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-[(5-Fluorothiophen-2-yl)methyl]cyclopropylamine

N-[(5-Fluorothiophen-2-yl)methyl]cyclopropylamine (CAS No. 1823967-50-5): A Comprehensive Overview

N-[(5-Fluorothiophen-2-yl)methyl]cyclopropylamine, identified by its CAS number 1823967-50-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a 5-fluorothiophen-2-yl moiety and a cyclopropylamine backbone suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The compound's structure is characterized by a benzothiophene ring substituted with a fluorine atom at the 5-position, linked to a methyl group which further connects to a cyclopropylamine group. This specific arrangement imparts distinct electronic and steric properties, influencing its reactivity and binding affinity. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding interactions, often enhancing the bioavailability and efficacy of pharmaceutical agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Among these, benzothiophene derivatives have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The incorporation of a cyclopropylamine moiety into such structures has further expanded their pharmacological potential. Cyclopropylamines are known for their ability to interact with biological targets in unique ways, often leading to the development of novel drug candidates with improved pharmacokinetic profiles.

The synthesis of N-[(5-fluorothiophen-2-yl)methyl]cyclopropylamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-fluorothiophen-2-yl group typically involves cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are well-established methods for forming carbon-carbon bonds in complex organic molecules. The subsequent functionalization of the methyl group with the cyclopropylamine moiety adds another layer of complexity but is crucial for achieving the desired pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the benzothiophene ring and the cyclopropylamine group creates a molecule with multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. For instance, modifications at the fluorine-containing ring can influence electronic distribution, while changes at the amine group can affect solubility and binding affinity.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The presence of a fluorine atom can enhance metabolic stability by preventing unwanted degradation pathways. Additionally, fluorine atoms can influence protein-ligand interactions, often leading to increased binding affinity and selectivity. These properties make N-[(5-fluorothiophen-2-yl)methyl]cyclopropylamine an attractive candidate for further investigation.

In clinical research, compounds with similar structural features have shown promise in treating various diseases. For example, benzothiophene derivatives have been investigated for their anti-cancer properties, while cyclopropylamine-containing drugs have demonstrated efficacy in treating neurological disorders. The unique combination of these structural elements in N-[(5-fluorothiophen-2-yl)methyl]cyclopropylamine suggests that it may have applications across multiple therapeutic areas.

The pharmacokinetic profile of this compound is also an area of interest. Due to its molecular structure, it is expected to exhibit favorable properties such as good solubility and bioavailability. These characteristics are crucial for ensuring that the drug reaches its target site in sufficient concentrations to be effective. Additionally, the presence of a fluorine atom may contribute to reduced clearance rates, allowing for longer-lasting therapeutic effects.

Future research directions may include exploring synthetic pathways that improve yield and scalability while maintaining high purity standards. Furthermore, computational studies using molecular modeling techniques could provide insights into how this compound interacts with biological targets at the atomic level. This information would be invaluable for designing next-generation analogs with enhanced properties.

In conclusion, N-[(5-fluorothiophen-2-yl)methyl]cyclopropylamine (CAS No. 1823967-50-5) represents an exciting opportunity in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling candidate for further research and development. As our understanding of heterocyclic compounds continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of new medicines.